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Compound of Interest

Compound Name: 3,5-Dichlorophenyl thioethanol

Cat. No.: B021172 Get Quote

Technical Guide: Physicochemical Properties of
3,5-Dichlorophenyl Thioethanol
For Researchers, Scientists, and Drug Development Professionals

Introduction
3,5-Dichlorophenyl thioethanol (CAS No. 101079-86-1) is an organic compound featuring a

dichlorinated phenyl ring linked to an ethanol group via a thioether bond.[1][2] Its structure

suggests potential applications in organic synthesis and as a scaffold in the development of

bioactive molecules.[1] This technical guide provides a summary of its known physical

properties and outlines general experimental protocols for their determination. Additionally, a

generalized workflow for assessing the potential antifungal activity of such a compound is

presented, a property noted for related dichlorophenyl derivatives.[3][4][5]

Physicochemical Data
The available physical and chemical properties for 3,5-Dichlorophenyl thioethanol are

summarized in the table below. It is important to note that an experimentally determined melting

point is not readily available in the public domain. The provided pKa is a predicted value.[1]
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Property Value Source(s)

CAS Number 101079-86-1 [1][2]

Molecular Formula C₈H₈Cl₂OS [1][6]

Molecular Weight 223.12 g/mol [2]

Appearance White to colorless solid [1]

Boiling Point 330.8 °C at 760 mmHg [6][7]

Flash Point 153.9 °C [6]

pKa (Predicted) 14.25 ± 0.10 [1]

Melting Point Data not available

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of 3,5-
Dichlorophenyl thioethanol are not specifically published. However, standard methodologies

for organic compounds of this nature are well-established.

Melting Point Determination (General Protocol)
The melting point of a solid organic compound is a key indicator of its purity.[8] A sharp melting

range (typically 0.5-1.0°C) is characteristic of a pure substance, while impurities tend to

depress and broaden the melting range.[8] The capillary method is a standard technique.[9]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)[8]

Glass capillary tubes (sealed at one end)

Thermometer

Sample of the solid compound

Procedure:
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A small amount of the finely powdered dry sample is packed into the closed end of a glass

capillary tube to a height of 2-3 mm.[10]

The capillary tube is placed in the heating block of the melting point apparatus, adjacent to a

calibrated thermometer.[9]

The sample is heated at a steady and slow rate, typically 1-2°C per minute, as the

temperature approaches the expected melting point.

The temperature at which the first droplet of liquid appears is recorded as the beginning of

the melting range.[10]

The temperature at which the entire solid has transformed into a clear liquid is recorded as

the end of the melting range.[10]

Boiling Point Determination (General Protocol)
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[11] Several methods can be employed for its determination,

including the Thiele tube method, which is suitable for small sample volumes.[12]

Apparatus:

Thiele tube or similar heating bath[12]

Small test tube[12]

Capillary tube (sealed at one end)[13]

Thermometer[12]

Heating oil

Sample of the liquid compound

Procedure:

A few milliliters of the liquid sample are placed in a small test tube.[12]
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A capillary tube, sealed at one end, is inverted and placed inside the test tube with the open

end submerged in the liquid.[13]

The test tube assembly is attached to a thermometer and placed in a Thiele tube containing

heating oil.[12]

The apparatus is heated gently. As the temperature rises, air trapped in the capillary tube will

be expelled, seen as a slow stream of bubbles.[13]

Heating is continued until a rapid and continuous stream of bubbles emerges from the

capillary tube. This indicates that the liquid has reached its boiling point.[14]

The heat source is removed, and the apparatus is allowed to cool.[12]

The temperature at which the bubbling stops and the liquid is drawn back into the capillary

tube is recorded as the boiling point of the sample.[13][14]

Logical Workflow Visualization
Given that dichlorophenyl derivatives have been investigated for their antifungal properties, a

logical workflow for the preliminary screening and characterization of the antifungal activity of a

compound like 3,5-Dichlorophenyl thioethanol is presented below.[3][4][5] This diagram

illustrates a generalized experimental approach.
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In Vitro Screening

Mechanism of Action Studies

Data Analysis & Conclusion

Compound Preparation
(3,5-Dichlorophenyl thioethanol in solvent)

Primary Antifungal Assay
(e.g., Agar Well Diffusion)

Test against fungal strains
(e.g., Candida albicans, Aspergillus niger)

Determination of Minimum
Inhibitory Concentration (MIC)

If activity observed

Determination of Minimum
Fungicidal Concentration (MFC)

Cell Membrane Integrity Assay
(e.g., Propidium Iodide Staining)

Investigate cellular targets

Ergosterol Biosynthesis Assay
(Sterol quantification via GC-MS)

Reactive Oxygen Species (ROS)
Generation Assay

Data Interpretation

Lead Compound Identification

Based on potency
and mechanism

Click to download full resolution via product page

Caption: Generalized workflow for antifungal activity screening and mechanism of action

studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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